![molecular formula C15H11FN4O3S B5568264 1-(3,4-dihydroxyphenyl)-2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}ethanone](/img/structure/B5568264.png)
1-(3,4-dihydroxyphenyl)-2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,4-dihydroxyphenyl)-2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}ethanone, also known as DTT, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. DTT is a synthetic compound that belongs to the family of tetrazole-thioethers and has been found to possess several pharmacological properties.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Schiff Bases and Tetrazole Derivatives Synthesis : Novel Schiff bases and tetrazole derivatives have been synthesized using components structurally similar to 1-(3,4-dihydroxyphenyl)-2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}ethanone. These compounds have been evaluated for their antimicrobial activity, showcasing potential as antimicrobial agents in pharmaceutical applications. For instance, certain derivatives exhibited excellent activity against various microbial strains, indicating their potential in developing new antimicrobial agents (Puthran et al., 2019) and (Kaplancıklı et al., 2014).
Solid-State Fluorescence
- Tuning Solid-State Fluorescence : Research has explored the solid-state fluorescence properties of compounds related to this compound, demonstrating the ability to regulate the arrangement of fluorophores for potential applications in material science, such as organic light-emitting diodes (OLEDs) and sensors (Dong et al., 2012).
Anticancer and Antitumor Activity
- Anticancer and Antitumor Applications : Derivatives of this compound have been studied for their potential anticancer and antitumor activities. Molecular docking studies and experimental assays suggest that some of these compounds could act as potent anticancer agents by inducing apoptosis and inhibiting cancer cell growth, which holds promise for the development of new therapeutic agents in cancer treatment (Mary et al., 2015) and (Mahmoud et al., 2021).
Properties
IUPAC Name |
1-(3,4-dihydroxyphenyl)-2-[1-(4-fluorophenyl)tetrazol-5-yl]sulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN4O3S/c16-10-2-4-11(5-3-10)20-15(17-18-19-20)24-8-14(23)9-1-6-12(21)13(22)7-9/h1-7,21-22H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRRQKDJQQPTFNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C(=NN=N2)SCC(=O)C3=CC(=C(C=C3)O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.